![molecular formula C21H16F3N9 B609811 P7170 CAS No. 1799702-72-9](/img/no-structure.png)
P7170
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Overview
Description
P7170 is an anti-cancer agent active as an mTORC1/C2 and activin receptor-like kinase 1 (ALK1) inhibitor.
Scientific Research Applications
Inhibition of Phosphatidylinositol 3-Kinase (PI3K)/AKT/mTOR Pathway in Breast Cancer
P7170, a novel PI3K/mTOR dual inhibitor, demonstrates significant efficacy against both endocrine-sensitive and endocrine-resistant ER+ breast cancer. It inhibits proliferation and induces apoptosis in cancer cells, suggesting its potential as a therapeutic agent in ER+ breast cancer treatment (Bean et al., 2014).
Anti-Tumor Activity in Triple Negative Breast Cancer
This compound shows robust anti-tumor activities in vitro and in vivo in triple negative breast cancer (TNBC). It exhibits potent inhibition of PI3K-mTOR pathway proteins and inhibits cell migration, providing evidence for its potential therapeutic application in TNBC treatment (Agarwal et al., 2014).
properties
CAS RN |
1799702-72-9 |
---|---|
Molecular Formula |
C21H16F3N9 |
Molecular Weight |
451.42 |
IUPAC Name |
8-Amino-1-[6-(cyano-dimethyl-methyl)-pyridin-3-yl]-3-methyl-7-trifluoromethyl-1,3-dihydro-1,3,5,9-tetraaza-cyclopenta[a]naphthalen-2-ylidene-cyanamide |
InChI |
InChI=1S/C21H16F3N9/c1-20(2,9-25)15-5-4-11(7-29-15)33-17-14(32(3)19(33)30-10-26)8-28-13-6-12(21(22,23)24)18(27)31-16(13)17/h4-8H,1-3H3,(H2,27,31)/b30-19+ |
InChI Key |
VGAYQXQQPMBRDX-NDZAJKAJSA-N |
SMILES |
N#C/N=C(N1C2=CC=C(C(C)(C#N)C)N=C2)\N(C)C3=C1C4=NC(N)=C(C(F)(F)F)C=C4N=C3 |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>3 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
P-7170; P7170; P 7170 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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